![molecular formula C10H12O3 B185445 2,5-Dimethylphenoxyacetic Acid CAS No. 7356-41-4](/img/structure/B185445.png)
2,5-Dimethylphenoxyacetic Acid
Overview
Description
“2,5-Dimethylphenoxyacetic Acid” is a chemical compound with the linear formula C10H12O3 . It has a molecular weight of 180.205 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C10H12O3 . The molecular weight of this compound is 180.205 .
Scientific Research Applications
Toxicity and Environmental Impact
2,4-Dichlorophenoxyacetic acid (2,4-D) is a herbicide commonly used in agriculture and urban activities for pest control. Studies have highlighted its toxicological and mutagenic properties. The research trends focus on occupational risk, neurotoxicity, resistance or tolerance to herbicides, and impact on non-target species, especially aquatic ones. Efforts are concentrated on molecular biology, gene expression, exposure assessment in humans or other vertebrate bioindicators, and pesticide degradation studies (Zuanazzi et al., 2020).
Biological Monitoring
Biological monitoring of workers exposed to 2,4-D, specifically via urinalysis, has been conducted to track the absorption and excretion of the herbicide. It's revealed that exposure levels can vary significantly, and continuous exposure leads to an accumulation of the herbicide in the body. The study suggested that the excretion of 2,4-D does not return to zero even after a period of non-exposure (Knopp & Glass, 1991).
Health Risks
Exposure to 2,4-D has been linked to an increased risk of non-Hodgkin lymphoma (NHL) in high-exposure groups. This association has been a subject of systematic reviews and meta-analyses, bringing new evidence and highlighting the need for more research in this area (Smith et al., 2017).
Environmental Behavior and Microbial Biodegradation
2,4-D's behavior in agricultural environments and the role of microorganisms in its degradation have been reviewed. The study stresses the importance of microbial remediation processes to prevent pollution and protect public health. It also highlights the main characteristics of herbicides based on 2,4-D and their degradation metabolite, 2,4-dichlorophenol (2,4-DCP) (Magnoli et al., 2020).
Herbicide Impact on Ecosystems
The widespread use of 2,4-D in agriculture makes it a prevalent pollutant. Non-target organisms are exposed to this herbicide in various ways, potentially causing toxic effects based on dose, exposure frequency, and host factors. Studies call for a better understanding of 2,4-D's environmental fate, accumulation, and the impacts of its continuous low-level exposure to generate reliable data for formulating new regulations and policies (Islam et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that phenoxyacetic acid derivatives, which include 2,5-dimethylphenoxyacetic acid, are often used as plant growth regulators
Mode of Action
It is suggested that plant growth regulators like this compound react by a nucleophilic substitution at a position on the ring ortho to the carboxyl group or the side chain carrying this group and with the carboxyl group itself . The evidence indicates that a cysteinyl unit of a protein is the most likely substrate for this reaction .
properties
IUPAC Name |
2-(2,5-dimethylphenoxy)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-7-3-4-8(2)9(5-7)13-6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSJMMLSDGNQOEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90223761 | |
Record name | 2,5-Xylyloxyacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90223761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7356-41-4 | |
Record name | 2-(2,5-Dimethylphenoxy)acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7356-41-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Xylyloxyacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007356414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7356-41-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62096 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7356-41-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=48915 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,5-Xylyloxyacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90223761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-xylyloxyacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.079 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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